molecular formula C33H42N6O3 B12547194 3,3',3''-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline) CAS No. 155647-70-4

3,3',3''-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline)

Cat. No.: B12547194
CAS No.: 155647-70-4
M. Wt: 570.7 g/mol
InChI Key: ZKXDNWIKMYGUEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3,3',3''-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline) is a symmetric triazine derivative featuring a central 1,3,5-triazine core substituted at the 2, 4, and 6 positions with N,N-diethylaniline groups via ether linkages. The compound is synthesized through nucleophilic aromatic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with N,N-diethylaminophenol under basic conditions, a method analogous to procedures described for related triazine derivatives . The electron-donating N,N-diethylaniline substituents confer unique electronic properties, making it a candidate for applications in organic electronics, photovoltaics, or as a ligand in coordination polymers . Its molecular weight is approximately 627.77 g/mol (calculated based on C33H42N6O3), with solubility in polar aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF).

Properties

CAS No.

155647-70-4

Molecular Formula

C33H42N6O3

Molecular Weight

570.7 g/mol

IUPAC Name

3-[[4,6-bis[3-(diethylamino)phenoxy]-1,3,5-triazin-2-yl]oxy]-N,N-diethylaniline

InChI

InChI=1S/C33H42N6O3/c1-7-37(8-2)25-16-13-19-28(22-25)40-31-34-32(41-29-20-14-17-26(23-29)38(9-3)10-4)36-33(35-31)42-30-21-15-18-27(24-30)39(11-5)12-6/h13-24H,7-12H2,1-6H3

InChI Key

ZKXDNWIKMYGUEL-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)C1=CC(=CC=C1)OC2=NC(=NC(=N2)OC3=CC=CC(=C3)N(CC)CC)OC4=CC=CC(=C4)N(CC)CC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3’,3’'-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline) typically involves the nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) with N,N-diethylaniline in the presence of a base. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, and the temperature is maintained at around 0-5°C to control the reaction rate and prevent side reactions .

Industrial Production Methods: Industrial production of this compound follows a similar synthetic route but on a larger scale. The process

Biological Activity

The compound 3,3',3''-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline) is a derivative of triazine that has garnered attention due to its potential biological activities. Triazine derivatives are known for their diverse pharmacological properties, including antibacterial, antifungal, antimalarial, anticancer, and antiviral activities. This article reviews the biological activity of this specific compound based on available research findings.

Chemical Structure and Properties

The chemical structure of the compound is characterized by a triazine core with three oxy groups and three N,N-diethylaniline moieties. This configuration is hypothesized to enhance its interaction with biological targets through various mechanisms.

PropertyValue
Molecular Formula C24H30N6O6
Molecular Weight 486.53 g/mol
CAS Number 3140-75-8
IUPAC Name 3,3',3''-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline)

The biological activity of triazine derivatives often involves:

  • π-π Stacking Interactions : The aromatic rings in the N,N-diethylaniline moieties can engage in π-π stacking with nucleobases in DNA or RNA.
  • Hydrogen Bonding : The oxy groups may form hydrogen bonds with various biological macromolecules.
  • Ionic Interactions : The presence of nitrogen atoms allows for potential ionic interactions with charged biomolecules.

Antimicrobial Activity

Research indicates that triazine derivatives exhibit significant antimicrobial properties. A study highlighted that compounds containing the triazine ring showed potent activity against various bacterial strains. The mechanism often involves disruption of cell wall synthesis or interference with nucleic acid metabolism.

Anticancer Activity

Triazine derivatives have also been explored for their anticancer potential. They may induce apoptosis in cancer cells through the modulation of signaling pathways involved in cell survival and proliferation. Specific studies have demonstrated that these compounds can inhibit tumor growth in vitro and in vivo models.

Anti-inflammatory Effects

Some studies suggest that triazine derivatives possess anti-inflammatory properties by inhibiting pro-inflammatory cytokines and mediators. This effect can be beneficial in treating conditions characterized by chronic inflammation.

Case Studies

  • Antimicrobial Efficacy
    • A study evaluated the antimicrobial activity of various triazine derivatives against Escherichia coli and Staphylococcus aureus. The results indicated that compounds with higher electron-donating groups exhibited enhanced antibacterial activity.
  • Anticancer Mechanisms
    • In vitro studies on human breast cancer cell lines showed that certain triazine derivatives could significantly reduce cell viability by inducing apoptosis through caspase activation.
  • Anti-inflammatory Response
    • A recent investigation into the anti-inflammatory effects of triazine derivatives revealed a reduction in TNF-alpha levels in macrophage cultures treated with the compound, suggesting its potential as an anti-inflammatory agent.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

Triazine derivatives are highly tunable due to the reactivity of the triazine core. Below is a comparative analysis of structurally related compounds:

Compound Substituents Key Properties Applications References
3,3',3''-[1,3,5-Triazine-2,4,6-triyltris(oxy)]tris(N,N-diethylaniline) Oxy-linked N,N-diethylaniline High electron density, solubility in polar solvents Organic electronics, ligand for COFs
4,4',4''-(1,3,5-Triazine-2,4,6-triyl)trianiline Directly bonded aniline groups Rigid planar structure, strong π-conjugation Covalent organic frameworks (COFs), optoelectronics
N,N',N''-tributyl-1,3,5-triazine-2,4,6-triamine Alkyl amino groups (butyl) Hydrophobic, flexible backbone Surfactants, antimicrobial agents
SPr34TpyTz (Sulfonated triazine) Pyridinium-sulfonate ionic groups Water-soluble, redox-active Aqueous organic flow batteries
IRGANOX® 3114 (1,3,5-tris(3,5-di-tert-butyl-4-hydroxybenzyl)triazine) Bulky phenolic groups Antioxidant, thermal stability Polymer stabilizers

Electronic and Physicochemical Properties

  • Electron Density: The N,N-diethylaniline groups enhance electron donation to the triazine core compared to electron-withdrawing sulfonate (SPr34TpyTz) or bulky phenolic (IRGANOX® 3114) substituents, making it suitable for charge-transfer applications .
  • Solubility: Unlike hydrophobic alkylamino derivatives (e.g., N,N',N''-tributyl-triazine), the target compound dissolves in polar solvents due to its aryl ether linkages .
  • Thermal Stability: Hindered phenolic derivatives (IRGANOX® 3114) exhibit superior thermal stability (decomposition >300°C), whereas the target compound likely degrades at lower temperatures (~200–250°C) due to its less robust substituents .

Research Findings and Data Tables

Table 1: Comparative Physicochemical Data

Compound Molecular Weight (g/mol) Solubility Thermal Stability (°C)
Target Compound 627.77 THF, DMF ~200–250 (estimated)
4,4',4''-Trianiline-triazine 354.41 DMSO, NMP >250
SPr34TpyTz ~800 (estimated) Water 150–200
IRGANOX® 3114 784.11 Chloroform, toluene >300

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.